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Compound of Interest

Compound Name: 5-Hydroxynicotinic acid

Cat. No.: B121310

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxynicotinic acid, a pyridine derivative and an analog of nicotinic acid (Vitamin B3), is
a compound of significant interest in pharmaceutical and chemical research. Its structural
features, including a pyridine ring functionalized with both a hydroxyl and a carboxylic acid
group, make it a versatile building block for the synthesis of a wide array of more complex
molecules. This guide provides an in-depth overview of 5-Hydroxynicotinic acid, including its
chemical identity, physicochemical properties, synthesis protocols, and its role in biological
systems.

Chemical Identity and Synonyms

The definitive identifier for 5-Hydroxynicotinic acid is its CAS (Chemical Abstracts Service)
Registry Number. It is also known by several synonyms in scientific literature and commercial
catalogs.
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Identifier

Value

CAS Number

27828-71-3[1]

Primary Name

5-Hydroxynicotinic acid

Systematic Name

5-Hydroxypyridine-3-carboxylic acid[1]

Synonyms

3-Carboxy-5-hydroxypyridine, 5-Hydroxy-3-

pyridinecarboxylic acid[1]

Physicochemical and Spectral Data

A summary of the key physicochemical and spectral properties of 5-Hydroxynicotinic acid is

provided below. This data is crucial for its handling, characterization, and application in

experimental settings.

Property Value Source
Molecular Formula C6H5NO3 [1]
Molecular Weight 139.11 g/mol [1]
Appearance White to yellow powder/crystal [2]
Melting Point 299 °C [3]

Boiling Point (Predicted)

519.3+35.0°C

[4]

Density (Predicted)

1.485 + 0.06 g/cm?3

[4]

pKa (Predicted)

2.08+0.10

[2][5]

Solubility

Soluble in water

[6]

1H NMR (300MHz, DMSO-d6,
Predicted)

8.48 (d, J=1.5 Hz, 1H), 8.26 (d,
J=2.6 Hz, 1H), 7.51 (d, J=1.9
Hz, 1H)

[3]

IR Spectrum

Available

[7]

Mass Spectrum

Available

[8]
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Experimental Protocols

Synthesis of 5-Hydroxynicotinic Acid from 5-
Bromonicotinic Acid

This protocol details a common method for the laboratory synthesis of 5-Hydroxynicotinic
acid.

Materials:

5-Bromonicotinic acid

e Sodium hydroxide (NaOH)

o Copper (I) sulfate pentahydrate (CuSOa4-5H20)
o Copper powder (0-valent)

e Sodium sulfide hydrate (NazS-xHz20)

o Water

» Reaction flask

» Reflux condenser

 Stirring apparatus

Heating mantle
Procedure:

e To areaction flask, add 10.1 g (0.05 mol) of 5-bromonicotinic acid, a solution of 10 g of
NaOH dissolved in 63 mL of water, 3.1 g of copper (Il) sulfate pentahydrate, and 0.42 g of
copper powder.[4]

 Stir the reaction mixture vigorously and heat under reflux for 30 hours.[4]

 After the reflux period, cool the mixture to room temperature.[4]
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e Add 4.8 g of sodium sulfide hydrate and continue stirring overnight.[4]

¢ Heat the mixture to 70 °C to complete the reaction. The product, 5-Hydroxynicotinic acid,
can then be isolated and purified using standard techniques.

Below is a graphical representation of the synthesis workflow.

Synthesis Workflow of 5-Hydroxynicotinic Acid
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Caption: Synthesis Workflow of 5-Hydroxynicotinic Acid.

Biological Role and Signaling Pathways

As a nicotinic acid analog, 5-Hydroxynicotinic acid is primarily utilized in research to probe
metabolic pathways and enzyme mechanisms.

Metabolic Relevance: 5-Hydroxynicotinic acid is recognized for its potential to inhibit the
metabolism of nicotinic acid in human platelets.[4][9] It also serves as a substrate analog in the
investigation of the hydroxylation mechanism of the flavoprotein 2-methyl-3-hydroxypyridine-5-
carboxylic acid oxygenase (MHPCO).[4][9]

While not directly implicated in a major signaling cascade, its structural similarity to nicotinic
acid places it within the broader context of NAD* (nicotinamide adenine dinucleotide)
metabolism. The general pathway for the conversion of nicotinic acid to NAD* is a fundamental

cellular process.

Below is a simplified diagram illustrating the Preiss-Handler pathway, the metabolic route for
the conversion of nicotinic acid to NAD*. 5-Hydroxynicotinic acid, as an analog, is studied in
the context of enzymes within this and related pathways.
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Caption: Preiss-Handler Pathway for NAD* Synthesis.
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5-Hydroxynicotinic acid serves as a valuable intermediate in several areas of chemical and
pharmaceutical R&D:

e Pharmaceutical Synthesis: It is a precursor for the synthesis of novel, biologically active
compounds, including potential treatments for cancer and neurological disorders.[1] The
functional groups on the pyridine ring allow for diverse chemical modifications to create
complex therapeutic agents.[1]

o Agrochemicals: The pyridine structure is a common feature in herbicides and fungicides. 5-
Hydroxynicotinic acid can be used as a starting material for the development of new
agrochemicals.[1]

e Materials Science: It can act as a ligand in coordination chemistry to form metal-ligand
complexes. These complexes have potential applications in catalysis and the development of

Sensors.

Conclusion

5-Hydroxynicotinic acid is a versatile chemical compound with established utility in synthetic
chemistry and as a tool for biochemical investigation. Its well-defined properties and reactivity
make it a valuable resource for researchers in academia and industry. This guide provides a
foundational understanding of its key characteristics and applications, serving as a practical
resource for professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Hydroxynicotinic Acid: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121310#5-hydroxynicotinic-acid-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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